Cas no 54376-51-1 (5-Fluoro-2-phenylpyrimidine)

• Product Name: 5-Fluoro-2-phenylpyrimidine
• CAS No: 54376-51-1
• MF: C₁₀H₇FN₂
• MW: 174.174385309219
• CID: 4826821
• Update Time: 2025-07-02

5-Fluoro-2-phenylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-phenylpyrimidine
• 5-fluoro-2-phenyl-pyrimidine

• Inchi： 1S/C10H7FN2/c11-9-6-12-10(13-7-9)8-4-2-1-3-5-8/h1-7H
• InChI Key： LTVJIDCNOKFLLH-UHFFFAOYSA-N
• SMILES： FC1C=NC(C2C=CC=CC=2)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 149
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 5-Fluoro-2-phenylpyrimidine

5-Fluoro-2-phenylpyrimidine (CAS No. 54376-51-1): A Versatile Fluorinated Pyrimidine Derivative

5-Fluoro-2-phenylpyrimidine (CAS 54376-51-1) is an important fluorinated heterocyclic compound that has gained significant attention in pharmaceutical and material science research. This fluorinated pyrimidine derivative combines the unique electronic properties of fluorine with the structural versatility of the pyrimidine ring, making it a valuable building block for various applications.

The molecular structure of 5-Fluoro-2-phenylpyrimidine features a pyrimidine core substituted with fluorine at the 5-position and a phenyl group at the 2-position. This specific substitution pattern contributes to its distinctive chemical behavior, including enhanced stability and modified electronic properties compared to non-fluorinated analogs. Researchers particularly value this compound for its potential in medicinal chemistry applications, where fluorinated compounds often demonstrate improved metabolic stability and bioavailability.

In recent years, 5-Fluoro-2-phenylpyrimidine synthesis has become a topic of interest in organic chemistry circles. The compound can be prepared through various synthetic routes, including palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution of appropriate pyrimidine precursors. These synthetic methods have been optimized to achieve high yields and purity, making 54376-51-1 increasingly accessible for research purposes.

The physicochemical properties of 5-Fluoro-2-phenylpyrimidine make it particularly useful in drug discovery. With a molecular weight of 174.17 g/mol, this white to off-white crystalline solid typically melts between 80-85°C. Its moderate lipophilicity (predicted logP ~2.5) and the presence of both hydrogen bond acceptors and donors contribute to its interesting pharmacological profile. These characteristics have led to its exploration in the development of kinase inhibitors and other therapeutic agents.

Beyond pharmaceutical applications, 5-Fluoro-2-phenylpyrimidine has shown promise in materials science. The fluorine atom's strong electronegativity influences the compound's electronic properties, making it potentially useful in the design of organic electronic materials. Researchers are investigating its incorporation into molecular semiconductors and light-emitting materials, where the fluorine substituent can help tune charge transport properties.

The growing interest in fluorinated pyrimidine compounds like 54376-51-1 reflects broader trends in chemical research. As the pharmaceutical industry continues to explore fluorine's benefits in drug design, compounds such as 5-Fluoro-2-phenylpyrimidine serve as important tools for understanding structure-activity relationships. Recent publications have highlighted its use as an intermediate in the synthesis of more complex bioactive molecules.

Quality control of 5-Fluoro-2-phenylpyrimidine typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure the compound meets the purity standards required for research applications, typically ≥95% or higher for most synthetic uses. Proper storage conditions (room temperature in a dry environment) help maintain its stability over extended periods.

From a commercial perspective, the market for fluorinated heterocycles like 5-Fluoro-2-phenylpyrimidine has been steadily growing. Suppliers offer this compound in various quantities, from milligram-scale for initial research to kilogram quantities for larger-scale applications. The price point varies depending on purity and quantity, with current market trends showing stable demand from both academic and industrial researchers.

Safety considerations for handling 5-Fluoro-2-phenylpyrimidine are similar to those for many organic compounds. Standard laboratory precautions including proper ventilation and personal protective equipment are recommended. While not classified as highly hazardous, material safety data sheets should always be consulted before use, particularly regarding potential irritant properties.

Looking forward, the applications of 5-Fluoro-2-phenylpyrimidine (CAS 54376-51-1) are expected to expand as researchers continue to explore fluorinated compounds. Its versatility as a building block in medicinal chemistry, combined with emerging applications in materials science, ensures its ongoing relevance in scientific research. The compound's unique combination of a fluorinated pyrimidine core with a phenyl substituent provides a valuable platform for further chemical modifications and structure-activity studies.